4,5-dibromo-3-fluorothiophene-2-carboxylic acid
Overview
Description
4,5-dibromo-3-fluorothiophene-2-carboxylic acid is a complex chemical compound with the molecular formula C5HBr2FO2S and a molecular weight of 303.9 . It holds immense potential in scientific research due to its unique properties.
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the use of lithium hydroxide in tetrahydrofuran at 20℃ for 3 hours . Another method involves the use of 1,1’-carbonyldiimidazole in tetrahydrofuran at 20 - 50℃ for 1.5 hours, followed by the addition of sodium tetrahydroborate .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of bromine and fluorine atoms, which can influence its electron-withdrawing properties.Chemical Reactions Analysis
The presence of bromine atoms in this compound can influence its electron-withdrawing properties, potentially making it suitable for applications in organic solar cells or field-effect transistors.Physical and Chemical Properties Analysis
This compound has a molecular weight of 303.93 and a molecular formula of C5HBr2FO2S . It has a high GI absorption and is BBB permeant . It has a Log Po/w (iLOGP) of 1.68, indicating its lipophilicity . Its water solubility is moderately soluble .Scientific Research Applications
Synthesis and Polymerization
4,5-Dibromo-3-fluorothiophene-2-carboxylic acid is a crucial intermediate in the synthesis of regioregular poly(3-alkyl-4-fluoro)thiophenes. The fluorinated polymers derived from this acid show increased ionization potential and enhanced tendency to aggregate due to a more co-planar backbone, leading to up to a fivefold increase in charge carrier mobilities in field-effect transistors compared to their non-fluorinated counterparts (Fei et al., 2015).
Organic Solar Cells Enhancement
The introduction of this compound derivatives into semiconducting polymers has been shown to effectively adjust the optical bandgap and molecular orbital levels. This adjustment leads to improved photovoltaic performance, including higher open circuit voltages and short circuit currents in organic solar cells, due to the synergistic effect of fluorination and other functional groups (Du et al., 2018).
Fluorogenic Reagent Development
Compounds derived from this compound have been explored as fluorogenic reagents for carboxylic acids. These reagents, designed through computational predictions, exhibit enhanced fluorescence intensity and reactivity, making them superior for sensitive and selective detection of carboxylic acids in various analytical applications (Uchiyama et al., 2001).
Conductivity Enhancement in Electronic Devices
Modifications of poly(3,4-ethylenedioxythiophene) (PEDOT) with derivatives of this compound have resulted in significantly enhanced electrical conductivity and work function. This enhancement is particularly beneficial for the development of high-efficiency, ITO-free organic solar cells and other organic electronic devices, demonstrating the compound's utility in improving the performance of conductive polymer films (Tan et al., 2016).
Fluorescent Sensors for Protein Detection
Derivatives of this compound have been utilized in the development of fluorescent sensors for protein detection. These sensors exhibit significant fluorescence enhancement upon binding to specific proteins, demonstrating their potential as sensitive and selective tools for protein analysis and bioimaging applications (Hu et al., 2016).
Safety and Hazards
The safety information for 4,5-dibromo-3-fluorothiophene-2-carboxylic acid indicates that it has hazard statements H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Mode of Action
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier .
Biochemical Analysis
Biochemical Properties
Thiophene derivatives are known to exhibit a variety of properties and applications, including in the field of medicinal chemistry . The presence of bromine atoms in 4,5-dibromo-3-fluorothiophene-2-carboxylic acid can influence its electron-withdrawing properties, potentially making it suitable for applications in organic solar cells or field-effect transistors.
Molecular Mechanism
It is known that thiophene derivatives can interact with various biomolecules, potentially influencing their function .
Metabolic Pathways
Thiophene derivatives are known to be involved in various biochemical reactions, but specific pathways involving this compound have not been identified .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,5-dibromo-3-fluorothiophene-2-carboxylic acid involves the bromination of 3-fluorothiophene-2-carboxylic acid followed by further bromination at the 4 and 5 positions. The resulting dibromo intermediate is then subjected to a palladium-catalyzed cross-coupling reaction with copper iodide to introduce the fluorine atom at the 3 position. Finally, the carboxylic acid group is introduced through a standard carboxylation reaction.", "Starting Materials": [ "3-fluorothiophene-2-carboxylic acid", "Bromine", "Copper iodide", "Palladium catalyst", "Carbon dioxide" ], "Reaction": [ "Step 1: Bromination of 3-fluorothiophene-2-carboxylic acid using bromine in the presence of a catalyst such as iron or aluminum bromide to yield 4-bromo-3-fluorothiophene-2-carboxylic acid.", "Step 2: Further bromination of 4-bromo-3-fluorothiophene-2-carboxylic acid using bromine in the presence of a catalyst such as iron or aluminum bromide to yield 4,5-dibromo-3-fluorothiophene-2-carboxylic acid.", "Step 3: Palladium-catalyzed cross-coupling reaction of 4,5-dibromo-3-fluorothiophene-2-carboxylic acid with copper iodide and a fluorine source such as potassium fluoride to introduce the fluorine atom at the 3 position.", "Step 4: Carboxylation of the resulting intermediate using carbon dioxide in the presence of a base such as triethylamine to yield 4,5-dibromo-3-fluorothiophene-2-carboxylic acid." ] } | |
CAS No. |
1628447-64-2 |
Molecular Formula |
C5HBr2FO2S |
Molecular Weight |
303.9 |
Purity |
95 |
Origin of Product |
United States |
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